Cas no 2877701-90-9 (N-tert-butyl-1-(3-cyclopropyl-1,2,4-thiadiazol-5-yl)piperidine-3-carboxamide)

• Product Name: N-tert-butyl-1-(3-cyclopropyl-1,2,4-thiadiazol-5-yl)piperidine-3-carboxamide
• CAS No: 2877701-90-9
• MF: C₁₅H₂₄N₄OS
• MW: 308.442261695862
• CID: 5329691
• PubChem ID: 165434423
• Update Time: 2025-06-10

N-tert-butyl-1-(3-cyclopropyl-1,2,4-thiadiazol-5-yl)piperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2877701-90-9
• N-tert-butyl-1-(3-cyclopropyl-1,2,4-thiadiazol-5-yl)piperidine-3-carboxamide
• F6752-6500
• AKOS040865808
• 1-(3-Cyclopropyl-1,2,4-thiadiazol-5-yl)-N-(1,1-dimethylethyl)-3-piperidinecarboxamide

• Inchi： 1S/C15H24N4OS/c1-15(2,3)17-13(20)11-5-4-8-19(9-11)14-16-12(18-21-14)10-6-7-10/h10-11H,4-9H2,1-3H3,(H,17,20)
• InChI Key： MPNPRDRBVIEKFN-UHFFFAOYSA-N
• SMILES： N1(C2SN=C(C3CC3)N=2)CCCC(C(NC(C)(C)C)=O)C1

Computed Properties

• Exact Mass: 308.16708258g/mol
• Monoisotopic Mass: 308.16708258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 86.4Ų

Experimental Properties

• Density: 1.208±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 15.74±0.20(Predicted)

Additional information on N-tert-butyl-1-(3-cyclopropyl-1,2,4-thiadiazol-5-yl)piperidine-3-carboxamide

Comprehensive Analysis of N-tert-butyl-1-(3-cyclopropyl-1,2,4-thiadiazol-5-yl)piperidine-3-carboxamide (CAS No. 2877701-90-9)

The compound N-tert-butyl-1-(3-cyclopropyl-1,2,4-thiadiazol-5-yl)piperidine-3-carboxamide (CAS No. 2877701-90-9) has garnered significant attention in the pharmaceutical and agrochemical industries due to its unique structural features and potential applications. This molecule combines a piperidine scaffold with a 1,2,4-thiadiazole moiety, offering a versatile platform for drug discovery and material science. Researchers are particularly interested in its cyclopropyl and tert-butyl substituents, which contribute to its stability and bioavailability. The compound's carboxamide group further enhances its binding affinity to biological targets, making it a promising candidate for further study.

In recent years, the demand for novel heterocyclic compounds like N-tert-butyl-1-(3-cyclopropyl-1,2,4-thiadiazol-5-yl)piperidine-3-carboxamide has surged, driven by advancements in medicinal chemistry and computational drug design. The 1,2,4-thiadiazole ring, in particular, is known for its diverse pharmacological activities, including antimicrobial and anti-inflammatory properties. This has led to increased searches for "thiadiazole derivatives in drug development" and "piperidine-based therapeutics," reflecting the growing interest in such molecules. The compound's CAS No. 2877701-90-9 is frequently queried in scientific databases, underscoring its relevance in current research.

From a synthetic perspective, N-tert-butyl-1-(3-cyclopropyl-1,2,4-thiadiazol-5-yl)piperidine-3-carboxamide exemplifies the convergence of organic synthesis and green chemistry. Modern synthetic routes emphasize efficient methodologies, such as catalyzed cross-coupling reactions and microwave-assisted synthesis, to optimize yield and reduce environmental impact. These approaches align with the broader trend toward sustainable chemical practices, a topic frequently searched as "green synthesis of heterocycles." The compound's cyclopropyl group also presents intriguing challenges and opportunities for stereoselective synthesis, a hot topic in academic and industrial circles.

The potential applications of N-tert-butyl-1-(3-cyclopropyl-1,2,4-thiadiazol-5-yl)piperidine-3-carboxamide extend beyond pharmaceuticals. Its structural motifs are being explored in agrochemicals, particularly in the development of crop protection agents. The thiadiazole ring's ability to interact with biological systems makes it a valuable component in designing pesticides and herbicides. Searches for "thiadiazole in agriculture" and "piperidine-based agrochemicals" highlight this intersection of chemistry and agriculture. Additionally, the compound's physicochemical properties, such as logP and solubility, are critical parameters for formulation scientists, driving queries like "optimizing drug-like properties."

In the context of drug discovery, N-tert-butyl-1-(3-cyclopropyl-1,2,4-thiadiazol-5-yl)piperidine-3-carboxamide represents a scaffold with high ligand efficiency. Its tert-butyl group is often associated with improved metabolic stability, a key consideration in lead optimization. The piperidine core, a common feature in CNS-active drugs, suggests potential applications in neurology and psychiatry. This has spurred searches for "piperidine in CNS drug design" and "thiadiazole as a pharmacophore." Computational studies, including molecular docking and QSAR modeling, further validate its potential, aligning with the rise of AI-driven drug discovery.

Quality control and analytical characterization of N-tert-butyl-1-(3-cyclopropyl-1,2,4-thiadiazol-5-yl)piperidine-3-carboxamide rely on advanced techniques such as HPLC, NMR, and mass spectrometry. These methods ensure the compound's purity and identity, addressing common queries like "analytical methods for heterocycles." The compound's CAS No. 2877701-90-9 serves as a unique identifier in regulatory submissions and patent literature, emphasizing its commercial and scientific value. As the industry shifts toward high-throughput screening, such well-characterized compounds are indispensable for accelerating research.

In summary, N-tert-butyl-1-(3-cyclopropyl-1,2,4-thiadiazol-5-yl)piperidine-3-carboxamide (CAS No. 2877701-90-9) is a multifaceted molecule with broad implications across pharmaceuticals, agrochemicals, and material science. Its structural complexity and functional versatility make it a subject of ongoing investigation, reflected in trending searches and academic publications. As research continues to uncover its full potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and biology.